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Compound of Interest

Compound Name: m-Cresol
CAS No.: 155174-22-4
Cat. No.: B10754234
Get Quote
. J

m-Cresol is classified as a hazardous substance with acute and chronic health risks.[3] Its
primary dangers lie in its high toxicity upon ingestion or skin contact and its corrosive nature,
which can cause severe, irreversible damage.[4]

GHS Classification Summary:

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10754234#bc-rfq
https://www.benchchem.com/product/b10754234/docs?utm_src=pdf-body#hazard-identification-a-corrosive-and-systemically-toxic-profile
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://www.carlroth.com/medias/SDB-9269-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0MDMyMTF8YXBwbGljYXRpb24vcGRmfGFETTNMMmhtWXk4NU1qQTJPREkzTlRFMU9UTTBMMU5FUWw4NU1qWTVYMFJGWDBWT0xuQmtaZ3xjNTZhNTY2Mjg3YzExOWIwNDAzNTBkMjYxNmNhM2E5ZjBmNjkxNmU5ZjBhZjQ0ZmVmZWNkNTZhMGVkMmY1MTQy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[5]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage[5]

. " H318: Causes serious eye
Serious Eye Damage/Irritation Category 1

damage[3]
Hazardous to the Aquatic H412: Harmful to aquatic life
) ) Category 3 ) ]
Environment, Chronic with long lasting effects[3]
Flammable Liquid Category 4 H227: Combustible liquid[6]

The substance appears as a colorless to yellowish liquid with a distinct tar-like odor.[7][8] It is
important to note that while it is a liquid at ambient temperatures, it can solidify below 54°F
(12°C).[7][9]

Toxicology and Routes of Exposure: Understanding
the Threat

Exposure to m-Cresol can occur via inhalation, skin absorption, ingestion, and eye contact,
with each route presenting significant dangers.[7]

» Skin Contact: This is a critical exposure route. m-Cresol is not only corrosive, causing
severe chemical burns, but it is also readily absorbed through the skin, leading to systemic
toxicity.[10][11] Prolonged contact can lead to dermatitis.[12] The initial burning sensation
may be followed by a loss of feeling as nerve endings are damaged.[12]

o Eye Contact: Direct contact with m-Cresol liquid or vapor can cause intense irritation and
severe, permanent eye damage, including blindness.[4]

¢ Inhalation: Inhaling m-Cresol vapors or mists can irritate the respiratory tract.[9] High
concentrations can lead to systemic effects, including confusion, central nervous system
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depression, and respiratory failure.[7]

+ Ingestion: m-Cresol is highly toxic if swallowed.[3] Its corrosive properties can cause severe
burns to the mouth, throat, and stomach, with a significant risk of gastric or esophageal
perforation.[4]

Chronic Exposure: Long-term or repeated exposure may result in digestive disturbances and
damage to vital organs, including the liver, kidneys, pancreas, and cardiovascular system.[7][9]
The U.S. Environmental Protection Agency (EPA) has classified cresols as possible human
carcinogens.[9][13]

The Hierarchy of Controls: A Systematic Approach
to Mitigation

To handle m-Cresol safely, a multi-layered approach based on the hierarchy of controls is
mandatory. This framework prioritizes the most effective control measures to eliminate or
minimize exposure.

/Hierarchy of Controls for m—Cresol\

Elimination/Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

l

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective - Last Line of Defense)

o /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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